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Compound of Interest

Compound Name: 11-Hydroxyrankinidine

Cat. No.: B15558713

Get Quote

Note to the Reader: As of December 2025, publicly available scientific literature lacks detailed

characterization of 11-Hydroxyrankinidine as a chemical probe. While it is known as a natural

alkaloid isolated from Gelsemium elegans, its specific biological target, mechanism of action,

and associated signaling pathways have not been elucidated. Consequently, the following

application notes and protocols are presented as a predictive framework based on the known

pharmacology of related Gelsemium alkaloids and general principles of chemical probe

utilization. These protocols are intended to serve as a guide for initiating research and are not

based on established experimental data for 11-Hydroxyrankinidine.

Introduction
11-Hydroxyrankinidine is an indole alkaloid derived from the plant Gelsemium elegans. Other

alkaloids from this plant, such as gelsemine and koumine, have been demonstrated to act as

modulators of inhibitory neurotransmitter receptors, specifically the glycine receptor (GlyR) and

the γ-aminobutyric acid type A (GABA-A) receptor. This suggests that 11-Hydroxyrankinidine
may possess similar neuromodulatory activities and could potentially serve as a valuable

chemical probe for investigating the function of these or other neuronal targets.
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A chemical probe is a small molecule used to study and manipulate a biological system by

interacting with a specific protein target. The utility of a chemical probe is defined by its

potency, selectivity, and well-characterized mechanism of action. The application of 11-
Hydroxyrankinidine as a chemical probe is currently exploratory.

Postulated Biological Target and Signaling Pathway
Based on the activity of structurally related alkaloids, it is hypothesized that 11-
Hydroxyrankinidine may function as a modulator of inhibitory ion channels in the central

nervous system. The primary candidate targets are the glycine and GABA-A receptors.

Modulation of these receptors would impact chloride ion influx into neurons, leading to

hyperpolarization of the cell membrane and subsequent inhibition of neuronal firing.

Postulated Signaling Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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